Cas no 75852-61-8 ([1,1'-Biphenyl]-3-aceticacid, 4'-chloro-5-fluoro-a-methyl-)

• Product Name: [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-5-fluoro-a-methyl-
• CAS No: 75852-61-8
• MF: C₁₅H₁₂ClFO₂
• MW: 278.705986976624
• CID: 569803
• PubChem ID: 53386
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-5-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-5-fluoro-a-methyl-
• [1,1'-biphenyl]-3-acetic acid, 4'-chloro-5-fluoro-alpha-methyl-
• 2-[3-(4-chlorophenyl)-5-fluorophenyl]propanoic acid
• 4'-Chloro-5-fluoro-alpha-methyl-3-biphenylacetic acid
• 3-BIPHENYLACETIC ACID, 4'-CHLORO-5-FLUORO-alpha-METHYL-
• CHEMBL142431
• 75852-61-8
• BRN 5059501
• 2-(4'-Chloro-5-fluoro[1,1'-biphenyl]-3-yl)propanoic acid
• DTXSID20997241

• Inchi： 1S/C15H12ClFO2/c1-9(15(18)19)11-6-12(8-14(17)7-11)10-2-4-13(16)5-3-10/h2-9H,1H3,(H,18,19)
• InChI Key： SGOZMRCRRSPKOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(=CC(=C1)C(C(=O)O)C)F

Computed Properties

• Exact Mass: 278.0509855g/mol
• Monoisotopic Mass: 278.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų